Cas no 4615-94-5 (2-(4-hydroxy-1-phthalazinyl)propanoic Acid)

• Product Name: 2-(4-hydroxy-1-phthalazinyl)propanoic Acid
• CAS No: 4615-94-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1517295
• PubChem ID: 2836659
• Update Time: 2025-04-21

2-(4-hydroxy-1-phthalazinyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-1-phthalazinyl)propanoic Acid
• 1-Phthalazineacetic acid, 3,4-dihydro-alpha-methyl-4-oxo-
• 2-(4-Oxo-3,4-dihydrophthalazin-1-yl)propanoic acid
• 1-Phthalazineacetic acid, 3,4-dihydro-alpha-methyl-4-oxo-; 2-(4-Oxo-3,4-dihydrophthalazin-1-yl)propanoic acid
• 4-(1-Carboxyethyl)-1(2H)-phtalazinone
• MLS000123024
• 2-(4-Oxo-3,4-dihydro-phthalazin-1-yl)-propionic acid
• Oprea1_870898
• SCHEMBL13721278
• AACAKXDXYHEHDJ-UHFFFAOYSA-N
• CHEMBL1429818
• MFCD00450373
• DTXSID70963512
• STK371508
• SMR000123651
• BS-37458
• 4615-94-5
• HMS2444B16
• 2-(4-oxo-3,4-dihydrophthalazin-1-yl)propanoicacid
• Cambridge id 5241847
• 4-(1-carboxyethyl)-1(2H)-phthalazinone
• 2-(4-Hydroxyphthalazin-1-yl)propanoic acid
• 2-(4-oxo-3H-phthalazin-1-yl)propanoic acid
• A919291
• CS-0314170
• HMS1675H08
• 247128-12-7
• CBDivE_015256
• AKOS016344279
• AKOS000591557

• Inchi： 1S/C11H10N2O3/c1-6(11(15)16)9-7-4-2-3-5-8(7)10(14)13-12-9/h2-6H,1H3,(H,13,14)(H,15,16)
• InChI Key： AACAKXDXYHEHDJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C2C=CC=CC=2C(NN=1)=O)=O

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.42
• Refractive Index: 1.661
• PSA: 78.76